Cas no 2228335-96-2 (2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228335-96-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6250439
• PubChem ID: 165616786
• Update Time: 2025-06-15

2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(4-ethylcyclohexyl)cyclopropyl]-2-hydroxyacetic acid
• 2228335-96-2
• EN300-1810228

• Inchi： 1S/C13H22O3/c1-2-9-3-5-10(6-4-9)13(7-8-13)11(14)12(15)16/h9-11,14H,2-8H2,1H3,(H,15,16)
• InChI Key： XNYYLNRSJMXKJK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228335-96-2)

2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid, identified by the CAS number 2228335-96-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropyl ring and an ethyl-substituted cyclohexyl moiety, linked to a hydroxyacetic acid backbone. The presence of these functional groups imparts distinct chemical properties that make it a subject of interest for various research applications.

The structural motif of 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid is particularly noteworthy due to its potential in drug discovery and molecular design. The cyclopropyl group, known for its strained three-membered ring, can influence the conformational flexibility and electronic properties of the molecule. In contrast, the ethylcyclohexyl substituent introduces a more flexible, saturated ring system that can modulate interactions with biological targets. The hydroxyacetic acid moiety further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in developing novel therapeutic agents. The unique combination of functional groups in 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid positions it as a promising candidate for further exploration in this context. Researchers have been particularly interested in its potential applications as a building block for more complex molecules or as an active pharmaceutical ingredient (API) in preliminary studies.

In the realm of synthetic organic chemistry, this compound serves as an excellent scaffold for exploring novel reaction pathways and methodologies. The cyclopropyl ring, being highly reactive under certain conditions, can undergo various transformations such as ring-opening reactions, which are pivotal in constructing more intricate molecular architectures. Additionally, the hydroxyacetic acid group provides opportunities for esterification, amidation, or oxidation reactions, enabling the synthesis of derivatives with tailored properties.

The pharmacological relevance of 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid has also been explored in several preclinical studies. Its structural features suggest potential interactions with biological targets such as enzymes or receptors, which are critical for modulating physiological processes. While comprehensive clinical data is still limited, initial screenings have shown encouraging results in terms of bioactivity and selectivity. These findings underscore the compound's potential as a lead molecule for further pharmacological development.

The synthesis of 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid presents both challenges and opportunities for chemists. The integration of multiple stereocenters into a single molecular framework requires precise control over reaction conditions and stereochemistry. However, recent innovations in catalytic methods and asymmetric synthesis have made it increasingly feasible to construct such complex molecules with high enantioselectivity. These advancements not only facilitate the preparation of this compound but also contribute to the broader field of synthetic chemistry.

From a computational chemistry perspective, 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid offers an intriguing case study for understanding molecular interactions at the atomic level. High-resolution computational methods can provide insights into its electronic structure, spectroscopic properties, and potential binding modes with biological targets. Such information is invaluable for guiding experimental design and optimizing lead compounds towards more effective therapeutic agents.

The future prospects of 2-1-(4-ethylcyclohexyl)cyclopropyl-2-hydroxyacetic acid are promising, given its unique structural features and potential applications in pharmaceutical research. As the demand for innovative drug candidates continues to grow, compounds like this one will play an increasingly important role in bridging the gap between laboratory discoveries and clinical applications. Continued investigation into its synthetic pathways, pharmacological effects, and mechanistic insights will further solidify its position as a key player in modern medicinal chemistry.